![molecular formula C11H17N3S B1596807 4-allyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol CAS No. 590376-61-7](/img/structure/B1596807.png)
4-allyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol
Overview
Description
4-allyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol (ACHT) is a newly synthesized organic compound with potential applications in scientific research. It is an alkyl-substituted thiol-triazole, a hybrid of both thiol and triazole, and is part of a larger group of compounds known as thiazoles. ACHT has been shown to be a useful reagent for synthesizing other compounds and is also of interest for its potential medical and biochemical applications.
Scientific Research Applications
4-allyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol has been shown to be a useful reagent for synthesizing other compounds. It has been used in a variety of reactions, such as the synthesis of 1,2,4-triazole-3-thiols from allyl bromides, the synthesis of 1,2,4-triazol-3-thiols from allyl thioureas, and the synthesis of 1,2,4-triazole-5-thiols from allyl thioureas. In addition, this compound has been used as a catalyst in the synthesis of various organic compounds, such as amides and nitriles.
Mechanism of Action
Target of Action
Similar compounds have been known to inhibit kinases , which play a crucial role in cellular signaling pathways.
Mode of Action
It’s known that triazole derivatives can interact with their targets through hydrogen bonding and other non-covalent interactions .
Biochemical Pathways
Given its potential kinase inhibition, it may impact a variety of cellular processes, including cell growth, differentiation, and apoptosis .
Result of Action
As a potential kinase inhibitor, it could potentially disrupt cellular signaling pathways, leading to altered cell function or death .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 4-allyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol .
Advantages and Limitations for Lab Experiments
4-allyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol has several advantages as a reagent for laboratory experiments. It is relatively easy to synthesize, has a high yield, and is relatively stable. In addition, this compound is relatively non-toxic and has low volatility, making it an ideal reagent for use in laboratory experiments. However, there are some limitations to using this compound as a reagent. For example, this compound is a relatively expensive reagent and its reactivity is limited to certain types of electrophiles.
Future Directions
Given the potential applications of 4-allyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol in the fields of medicine and biochemistry, there are a number of potential future directions for research. For example, further research could be conducted to explore the efficacy of this compound as an anti-inflammatory, anti-cancer, and anti-viral agent. In addition, further research could be conducted to explore the potential applications of this compound in the synthesis of proteins and peptides. Finally, further research could be conducted to explore the potential of this compound as a catalyst in the synthesis of various organic compounds.
Properties
IUPAC Name |
3-cyclohexyl-4-prop-2-enyl-1H-1,2,4-triazole-5-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3S/c1-2-8-14-10(12-13-11(14)15)9-6-4-3-5-7-9/h2,9H,1,3-8H2,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCLVTKWIMAUZQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=NNC1=S)C2CCCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30366166 | |
Record name | 4-allyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30366166 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
24.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24831860 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
590376-61-7 | |
Record name | 5-Cyclohexyl-2,4-dihydro-4-(2-propen-1-yl)-3H-1,2,4-triazole-3-thione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=590376-61-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-allyl-5-cyclohexyl-4H-1,2,4-triazole-3-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30366166 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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